Cas no 4255-94-1 (Benzenediazonium, 2,5-diethoxy-4-(4-morpholinyl)-, hexafluorophosphate(1-))

• Product Name: Benzenediazonium, 2,5-diethoxy-4-(4-morpholinyl)-, hexafluorophosphate(1-)
• CAS No: 4255-94-1
• MF: C₁₄H₂₀F₆N₃O₃P
• MW: 423.291085243225
• CID: 331669
• PubChem ID: 77938
• Update Time: 2025-04-19

Benzenediazonium, 2,5-diethoxy-4-(4-morpholinyl)-, hexafluorophosphate(1-) Chemical and Physical Properties

Names and Identifiers

• Benzenediazonium, 2,5-diethoxy-4-(4-morpholinyl)-, hexafluorophosphate(1-)
• 2,5-diethoxy-4-(morpholin-4-yl)benzenediazonium hexafluorophosphate
• 2,5-diethoxy-4-morpholin-4-ylbenzenediazonium,hexafluorophosphate
• 2,5-Diethoxy-4-morpholinobenzenediazonium hexafluorophosphate
• 4-Morpholino-2,5-diethoxybenzenediazonium hexafluorophosphate
• Benzenediazonium, 2,5-diethoxy-4-(4-morpholinyl)-, hexafluorophosphate(1-) (1:1)
• N-(4-Diazonium-2,5-diethoxyphenyl)morpholine, hexafluorophosphate
• EINECS 224-232-9
• 2,5-diethoxy-4-morpholin-4-ylbenzenediazonium hexafluorophosphate
• 4255-94-1
• NS00082871
• DTXSID9063378

• Inchi： 1S/C14H20N3O3.F6P/c1-3-19-13-10-12(17-5-7-18-8-6-17)14(20-4-2)9-11(13)16-15;1-7(2,3,4,5)6/h9-10H,3-8H2,1-2H3;/q+1;-1
• InChI Key： NZVOTKLLJFYVOV-UHFFFAOYSA-N
• SMILES： [P-](F)(F)(F)(F)(F)F.O1CCN(C2C=C(C(=CC=2OCC)[N+]#N)OCC)CC1

Computed Properties

• Exact Mass: 423.1148
• Monoisotopic Mass: 423.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 59.1A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 59.08
• LogP: 6.25258